Cas no 2228748-33-0 (3-(3,5-dimethoxyphenyl)propane-1-thiol)

• Product Name: 3-(3,5-dimethoxyphenyl)propane-1-thiol
• CAS No: 2228748-33-0
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 5999132
• PubChem ID: 147772162
• Update Time: 2025-10-24

3-(3,5-dimethoxyphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxyphenyl)propane-1-thiol
• EN300-2001384
• 2228748-33-0

• Inchi： 1S/C11H16O2S/c1-12-10-6-9(4-3-5-14)7-11(8-10)13-2/h6-8,14H,3-5H2,1-2H3
• InChI Key： HGDLBLRRVSSVRT-UHFFFAOYSA-N
• SMILES： SCCCC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 19.5Ų

Additional information on 3-(3,5-dimethoxyphenyl)propane-1-thiol

3-(3,5-dimethoxyphenyl)propane-1-thiol: A Promising Compound with Multifaceted Applications in Biomedical Research

3-(3,5-dimethoxyphenyl)propane-1-thiol, with the CAS number 2228748-33-0, represents a unique class of organosulfur compounds that have garnered significant attention in the biomedical field. This compound, characterized by its 3,5-dimethoxyphenyl substituent and a propane-1-thiol backbone, exhibits a complex molecular structure that facilitates diverse biological interactions. Recent studies have highlighted its potential in therapeutic applications, particularly in the modulation of cellular signaling pathways and the development of novel drug delivery systems.

3-(3,5-dimethoxyphenyl)propane-1-thiol is structurally composed of a 3,5-dimethoxyphenyl group attached to a propane chain terminated with a thiol functional group. The presence of methoxy groups on the aromatic ring contributes to its hydrophobic properties, while the thiol group imparts reactivity that can be exploited for conjugation with biomolecules. This molecular design enables the compound to interact with various biological targets, including enzymes, receptors, and nucleic acids, making it a versatile candidate for drug development.

Recent research has focused on the 3-(3,5-dimethoxyphenyl)propane-1-thiol’s potential as a scaffold for designing small-molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of protein tyrosine phosphatases (PTPs), which are implicated in several diseases, including cancer and neurodegenerative disorders. The 3,5-dimethoxyphenyl substituent was found to enhance the compound’s binding affinity to PTPs, suggesting its utility in the development of targeted therapies.

Moreover, the 3-(3,5-dimethyloxyphenyl)propane-1-thiol has shown promise in the field of nanomedicine. Researchers have explored its potential as a ligand for functionalizing nanoparticles, leveraging its thiol group to form stable thiol-gold bonds. This property has been utilized to create drug delivery systems that can selectively target cancer cells, as demonstrated in a 2022 study in Nano Letters. The study highlighted the compound’s ability to improve the bioavailability and reduce the toxicity of therapeutic agents.

The 3-(3,5-dimethoxyphenyl)propane-1-thiol’s reactivity also makes it a valuable tool in the synthesis of bioactive molecules. Its thiol group can undergo various chemical modifications, including disulfide bond formation, which is critical in the design of peptides and proteins. A 2023 review article in Bioorganic & Medicinal Chemistry discussed the utility of this compound in the development of peptidomimetics, where its structural flexibility allows for the mimicry of complex biological interactions.

Additionally, the 3-(3,5-dimethoxyphenyl)propane-1-thiol has been investigated for its potential in the treatment of inflammatory diseases. A 2022 study in Pharmacological Research reported that the compound exhibited anti-inflammatory effects by inhibiting the activation of NF-κB, a key transcription factor involved in the inflammatory response. This finding suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The 3-(3,5-dimethoxyphenyl)propane-1-thiol’s structural characteristics also make it a candidate for the development of fluorescent probes. Its thiol group can be conjugated with fluorescent dyes, enabling real-time monitoring of cellular processes. A 2023 study in Chemical Communications demonstrated the use of this compound as a probe for tracking the activity of redox-sensitive enzymes, providing insights into cellular metabolism and oxidative stress.

Despite its promising applications, the 3-(3,5-dimethoxyphenyl)propane-1-thiol remains an area of active research. Ongoing studies are exploring its potential in the treatment of metabolic disorders, such as diabetes, where its ability to modulate insulin signaling pathways is being investigated. A 2023 preclinical study in Diabetes Research and Clinical Practice reported that the compound improved glucose homeostasis in diabetic mice, suggesting its potential as a therapeutic agent.

The 3-(3,5-dimethoxyphenyl)propane-1-thiol’s versatility extends to its use in the development of antimicrobial agents. Researchers are exploring its ability to disrupt bacterial cell membranes through its hydrophobic properties. A 2022 study in Antimicrobial Agents and Chemotherapy found that the compound exhibited bactericidal activity against drug-resistant strains of Staphylococcus aureus, highlighting its potential in the fight against antibiotic resistance.

In summary, the 3-(3,5-dimethoxyphenyl)propane-1-thiol represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and reactivity have enabled its application in various therapeutic areas, from cancer treatment to the development of drug delivery systems. As research continues, the 3-(3,5-dimethoxyphenyl)propane-1-thiol is poised to play a crucial role in the development of novel therapies and diagnostic tools.

Further exploration of the 3-(3,5-dimethoxyphenyl)propane-1-thiol’s potential in combination therapies is also being pursued. A 2023 study in Cancer Research investigated its synergistic effects with existing chemotherapeutic agents, demonstrating enhanced tumor cell death when used in conjunction with traditional drugs. This finding underscores the importance of understanding the compound’s interactions with other therapeutic agents to optimize treatment outcomes.

Overall, the 3-(3,5-dimethoxyphenyl)propane-1-thiol exemplifies the potential of small-molecule compounds in modern medicine. Its ability to modulate multiple biological targets and its adaptability in chemical synthesis make it a valuable candidate for the development of innovative therapies. As research in this area progresses, the 3-(3,5-dimethoxyphenyl)propane-1-thiol is expected to contribute significantly to the advancement of biomedical science and the treatment of various diseases.

Additionally, the 3-(3,5-dimethoxyphenyl)propane-1-thiol has shown potential in the field of regenerative medicine. Researchers are investigating its ability to promote cell proliferation and differentiation, which could be beneficial in tissue engineering applications. A 2023 study in Stem Cells International reported that the compound enhanced the differentiation of mesenchymal stem cells into osteoblasts, suggesting its potential in bone regeneration therapies.

Furthermore, the 3-(3,5-dimethoxyphenyl)propane-1-thiol’s role in the development of targeted drug delivery systems is being actively explored. Its ability to form stable conjugates with targeting ligands allows for the precise delivery of therapeutic agents to specific tissues or cells. This property has been leveraged in the design of nanoparticles that can deliver drugs to cancer cells while minimizing toxicity to healthy cells, as demonstrated in a 2022 study in Nano Today.

As the field of medicinal chemistry continues to evolve, the 3-(3,5-dimethoxyphenyl)propane-1-thiol remains a subject of intense research. Its unique structural features and functional versatility position it as a promising candidate for the development of novel therapeutics. The ongoing exploration of its applications in various biomedical fields is expected to lead to significant advancements in the treatment of complex diseases.

In conclusion, the 3-(3,5-dimethoxyphenyl)propane-1-thiol represents a multifaceted molecule with a wide range of potential applications in medicine. Its structural adaptability and functional reactivity make it a valuable tool for researchers seeking to develop innovative therapies. As further studies are conducted, the 3-(3,5-dimethoxyphenyl)propane-1-thiol is likely to play an increasingly important role in the advancement of biomedical science and the improvement of patient care.